Cas no 623564-70-5 (Thiazole, 2,5-dihydro-4-(methylthio)-)

• Product Name: Thiazole, 2,5-dihydro-4-(methylthio)-
• CAS No: 623564-70-5
• MF: C₄H₇NS₂
• MW: 133.23507809639
• CID: 1637216
• PubChem ID: 21941341
• Update Time: 2025-04-21

Thiazole, 2,5-dihydro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2,5-dihydro-4-(methylthio)-
• 623564-70-5
• 4-(Methylthio)-2,5-dihydrothiazole
• SCHEMBL2926497

• Inchi： 1S/C4H7NS2/c1-6-4-2-7-3-5-4/h2-3H2,1H3
• InChI Key： NFSOPDQHRACHRD-UHFFFAOYSA-N
• SMILES： S1CN=C(C1)SC

Computed Properties

• Exact Mass: 133.00211
• Monoisotopic Mass: 133.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Imidothioesters Imidothiolactones